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Compound of Interest

Compound Name: Carbon tetrabromide

Cat. No.: B125887 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of carbon tetrabromide. Below

you will find troubleshooting guides and frequently asked questions to ensure the safe and

effective use of this reagent in the laboratory.

Frequently Asked Questions (FAQs)
Q1: What is the recommended way to store carbon tetrabromide?

A1: Carbon tetrabromide should be stored in a cool, dry, and well-ventilated place, away from

direct sunlight and heat.[1] The container should be tightly closed to prevent exposure to

moisture and air.[1] It is also advisable to store it in a locked area accessible only to authorized

personnel.[1]

Q2: How stable is carbon tetrabromide at room temperature?

A2: Carbon tetrabromide is a white solid that is stable under standard ambient conditions

(room temperature). However, it is less stable than lighter tetrahalomethanes.[2]

Q3: What are the signs of carbon tetrabromide decomposition?

A3: A visual indication of potential degradation is a change in color from colorless or white to a

pale yellow or brownish hue.[3] This can be due to the formation of impurities. The presence of
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a sharp or acrid odor may also indicate decomposition, as hazardous decomposition products

include hydrogen bromide gas, which has a pungent smell.[4]

Q4: What substances are incompatible with carbon tetrabromide?

A4: Carbon tetrabromide can react violently with strong oxidizing agents, strong bases, and

lithium.[4] It is crucial to avoid storing or mixing it with these substances.

Q5: What are the primary decomposition products of carbon tetrabromide?

A5: Under fire conditions, carbon tetrabromide decomposes to form carbon oxides and

hydrogen bromide gas.[4] Photodissociation, for example in a methanol solution upon UV light

exposure, involves the cleavage of a carbon-bromine bond to form tribromomethyl (•CBr3) and

bromine (•Br) radicals. These can then combine to form hexabromoethane (C2Br6) and

molecular bromine (Br2). Hexabromoethane may further decay to form tetrabromoethylene

(C2Br4).[5]
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Issue Possible Cause Recommended Action

Discoloration of Carbon

Tetrabromide (Yellowish tint)

Exposure to light, air, or

moisture leading to

decomposition.

Do not use if significant

discoloration is observed.

Dispose of the material

according to your institution's

hazardous waste guidelines.

For future prevention, ensure

storage in a tightly sealed,

opaque container in a cool,

dark, and dry place.[1]

Unexpected reaction exotherm

or gas evolution

Inadvertent mixing with an

incompatible substance (e.g.,

strong base, strong oxidizing

agent, or lithium).

Immediately follow your

laboratory's emergency

procedures for chemical

incidents. This may include

evacuating the area and

notifying safety personnel.

Review the experimental setup

and reagent compatibility

before repeating the

experiment.[4]

Inconsistent experimental

results

Degradation of the carbon

tetrabromide reagent.

Assess the purity of the carbon

tetrabromide. If degradation is

suspected, it is recommended

to use a fresh bottle of the

reagent. Consider performing

a purity check using a suitable

analytical method like Gas

Chromatography (GC).

Crystals appear wet or

clumped

Improper storage leading to

moisture absorption.

Do not use the reagent as the

presence of moisture can

affect its reactivity and lead to

the formation of hydrogen

bromide. Dispose of the

contaminated reagent and

obtain a fresh, dry supply.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Carbon_tetrabromide
https://www.innovatechlabs.com/newsroom/782/gcms-analysis-deconstructed/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the container is always

tightly sealed after use.[1]

Stability Data Summary
While specific kinetic data on the decomposition rate of carbon tetrabromide under various

conditions is not readily available in a simple tabular format, the following table summarizes its

known stability characteristics.

Condition Stability
Decomposition

Products
Notes

Room Temperature (in

a sealed, dark

container)

Generally stable.
Not applicable under

proper storage.

Commercial products

typically have a purity

of ≥98%.[6]

Elevated Temperature

/ Heating

Decomposes upon

heating.[3]

Hydrogen bromide,

Carbon oxides.[4]

The boiling point is

approximately 190 °C,

at which it

decomposes.[2][3]

Exposure to UV Light
Undergoes

photodissociation.[5]

•CBr3, •Br, C2Br6,

Br2, C2Br4.[5]

The C-Br bond energy

is approximately 235

kJ/mol.[2]

Presence of Moisture
Can lead to

hydrolysis.[1]
Hydrogen bromide.

It is important to store

in a dry environment.

[1]

Contact with

Incompatible Materials

Can lead to violent

reactions.[4]

Varies depending on

the reactants.

Incompatible with

strong oxidizing

agents, strong bases,

and lithium.[4]

Experimental Protocols
Protocol for Purity Assessment of Carbon Tetrabromide
by Gas Chromatography-Mass Spectrometry (GC-MS)
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This protocol provides a general procedure for determining the purity of a carbon
tetrabromide sample and identifying potential impurities.

1. Objective: To assess the purity of a carbon tetrabromide sample and identify the presence

of common impurities such as bromoform and dibromomethane.

2. Materials and Reagents:

Carbon tetrabromide sample

High-purity solvent for dilution (e.g., hexane or dichloromethane, GC grade)

Volumetric flasks and pipettes

GC vials with septa

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

3. GC-MS Instrumentation and Conditions (Example):

GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness) is suitable for separating volatile halogenated hydrocarbons.

Injection Port Temperature: 250 °C

Injection Mode: Split (e.g., 50:1 split ratio)

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: Increase to 200 °C at 10 °C/min

Hold: Hold at 200 °C for 5 minutes

MS Transfer Line Temperature: 280 °C
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Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: 50-400 amu

4. Sample Preparation:

Accurately weigh approximately 10 mg of the carbon tetrabromide sample.

Dissolve the sample in the chosen high-purity solvent in a 10 mL volumetric flask.

Ensure the sample is fully dissolved.

Transfer an aliquot of the solution into a GC vial for analysis.

5. Analysis:

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

Acquire the data according to the specified instrument conditions.

6. Data Interpretation:

Identify the peak corresponding to carbon tetrabromide based on its retention time and

mass spectrum. The mass spectrum of carbon tetrabromide will show characteristic

isotopic patterns for bromine.

Identify any other peaks in the chromatogram by comparing their mass spectra with a library

of known compounds (e.g., NIST library).

Calculate the purity of the carbon tetrabromide by determining the area percentage of its

peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Carbon Tetrabromide Peak / Total Area of All Peaks) x 100

7. Acceptance Criteria:

For most laboratory applications, a purity of ≥98% is considered acceptable.[6]
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Caption: Factors influencing the stability of carbon tetrabromide.
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Caption: Troubleshooting workflow for carbon tetrabromide experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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